Cas no 1261941-02-9 (2-(3-Chloro-5-methylphenyl)benzoic acid)

• Product Name: 2-(3-Chloro-5-methylphenyl)benzoic acid
• CAS No: 1261941-02-9
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD18312631
• CID: 2622140
• PubChem ID: 53218355
• Update Time: 2025-05-20

2-(3-Chloro-5-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-CHLORO-5-METHYLPHENYL)BENZOIC ACID
• 2-(3-Chloro-5-methylphenyl)benzoic acid, 95%
• 1261941-02-9
• MFCD18312631
• DTXSID60683297
• 3'-Chloro-5'-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-Chloro-5-methylphenyl)benzoic acid

• MDL： MFCD18312631
• Inchi： 1S/C14H11ClO2/c1-9-6-10(8-11(15)7-9)12-4-2-3-5-13(12)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： POUVHDJDDCJNJK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 246.0447573Da
• Monoisotopic Mass: 246.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-Chloro-5-methylphenyl)benzoic acid

Comprehensive Analysis of 2-(3-Chloro-5-methylphenyl)benzoic acid (CAS No. 1261941-02-9): Properties, Applications, and Industry Insights

2-(3-Chloro-5-methylphenyl)benzoic acid (CAS 1261941-02-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated benzoic acid derivative combines a substituted phenyl ring with a carboxylic acid functional group, making it valuable for synthetic applications. Recent studies highlight its potential as a building block in drug discovery, particularly for designing small molecule inhibitors targeting specific biological pathways.

The compound's molecular structure (C₁₄H₁₁ClO₂) features strategic substitutions that influence its physicochemical properties. The 3-chloro-5-methyl substitution pattern on the phenyl ring enhances lipophilicity, while the benzoic acid moiety provides hydrogen bonding capability. These characteristics make it suitable for structure-activity relationship (SAR) studies, a trending topic in medicinal chemistry as researchers seek bioisosteric replacements for improved drug properties.

Current market trends show growing demand for halogenated aromatic compounds like 1261941-02-9 in material science applications. Its thermal stability (predicted melting point 180-185°C) and moderate solubility profile make it interesting for developing advanced polymer additives. Industry reports suggest potential in creating liquid crystal materials, aligning with the global push for energy-efficient display technologies – a hot topic in materials science forums.

Analytical characterization of 2-(3-Chloro-5-methylphenyl)benzoic acid typically involves HPLC purity analysis (≥95% purity) and confirmation via NMR spectroscopy. The compound's UV absorption spectrum (λ_max ~265 nm) makes it detectable at low concentrations, important for metabolic stability studies – a frequent search term among pharmacokinetics researchers. Recent patent literature reveals its use in developing crop protection agents, responding to the agricultural sector's need for novel mode-of-action pesticides.

Environmental considerations for CAS 1261941-02-9 follow standard protocols for chlorinated organic compounds. While not classified as hazardous, proper handling includes PPE recommendations (gloves, goggles) during laboratory use. The compound's biodegradation profile shows moderate persistence, prompting interest in developing greener synthetic routes – a key focus area in green chemistry initiatives worldwide.

From a commercial perspective, 2-(3-Chloro-5-methylphenyl)benzoic acid suppliers typically offer it in gram to kilogram quantities, with pricing influenced by purity grades. The compound's custom synthesis potential makes it attractive for contract research organizations (CROs) serving pharmaceutical clients. Market intelligence suggests growing applications in proteolysis-targeting chimera (PROTAC) development, addressing the popular search query "PROTAC linker chemistry."

Future research directions may explore the compound's utility in metal-organic frameworks (MOFs) for gas storage applications, or as a precursor for fluorescent probes – both trending topics in materials science publications. Its balanced logP value (~3.2 predicted) positions it well for blood-brain barrier permeability studies, answering frequent queries about CNS drug development challenges.